Proxan
Overview
Description
Proxan is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a synthetic molecule that has been developed for use in various fields, including medicine, biotechnology, and materials science. Proxan has been found to have several advantages over other compounds, making it an excellent candidate for further research.
Scientific Research Applications
Proteomic Research and Clinical Applications
Proteomics, the study of all protein species within a cell or tissue, is crucial for understanding protein changes between healthy and diseased states. Proteomic techniques have transformed biomarker discovery and clinical applications. The complexity of serum, a challenge to proteomic analysis, also holds great promise for clinical applications (Colantonio & Chan, 2005).
iTRAQ Reagent Technology
iTRAQ reagents, amine-specific and allowing for identification and quantitation of multiple samples simultaneously, play a significant role in proteomic research. They enable comprehensive analyses, such as temporal analysis of drug-induced protein expression and discovery of disease markers (Zieske, 2006).
Proxan in Agriculture
Prohexadione-calcium (ProCa), a growth management alternative, has been studied for its effects on corn hybrids. Its application influences morphophysiological characteristics but doesn't affect grain yield. ProCa's use, combined with nitrogen fertilizer, can impact corn's leaf number and other growth aspects (Carneiro Junior et al., 2021).
Gut Microbiota and Probiotics
Probiotics, live microorganisms conferring health benefits, have seen over 700 randomized human studies. These studies strongly support the use of probiotics in gastrointestinal disorders and metabolic syndrome, highlighting the significant role of gut microbiota in health and disease (Wallace et al., 2011).
Metabolomic Profiling of Proxalutamide
Proxalutamide, a novel androgen receptor antagonist, has been studied through metabolomic profiling of prostate cancer cells. It showed better inhibitory effects on cell proliferation than other clinical antagonists and significantly impacted glutamine metabolism and redox homeostasis (Qu et al., 2020).
Pear Tree Growth Control with ProCa
ProCa, a gibberellin biosynthesis inhibitor, has been investigated for controlling shoot growth in pear trees. It shows potential as a growth retardant, but its impact on fruit size requires further research (Smit et al., 2005).
Proteomics in Cardiovascular Health
Proteomics has seen significant advances in cardiovascular health and disease research. It facilitates large-scale analysis of proteins and catalyzes experimental, translational, and clinical implications in cardiovascular care (Lindsey et al., 2015).
properties
CAS RN |
108-25-8 |
|---|---|
Product Name |
Proxan |
Molecular Formula |
C4H8OS2 |
Molecular Weight |
136.2 g/mol |
IUPAC Name |
propan-2-yloxymethanedithioic acid |
InChI |
InChI=1S/C4H8OS2/c1-3(2)5-4(6)7/h3H,1-2H3,(H,6,7) |
InChI Key |
UOJYYXATTMQQNA-UHFFFAOYSA-N |
SMILES |
CC(C)OC(=S)S |
Canonical SMILES |
CC(C)OC(=S)S |
Other CAS RN |
108-25-8 |
Related CAS |
1000-90-4 (zinc salt) 140-92-1 (potassium salt) 140-93-2 (hydrochloride salt) |
synonyms |
O-isopropyl xanthate O-isopropyl xanthate, potassium salt O-isopropyl xanthate, sodium salt O-isopropyl xanthate, zinc salt |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
